Cas no 1270356-25-6 (5-Bromo-2-(piperidin-2-yl)pyridine)

• Product Name: 5-Bromo-2-(piperidin-2-yl)pyridine
• CAS No: 1270356-25-6
• MF: C₁₀H₁₃BrN₂
• MW: 241.127621412277
• CID: 4692583
• PubChem ID: 76848530
• Update Time: 2025-10-30

5-Bromo-2-(piperidin-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(piperidin-2-yl)pyridine
• 1270356-25-6
• EN300-1894849
• Y12863
• 5-bromo-2-piperidin-2-ylpyridine
• BS-44916
• 5-Bromo-2-(piperidin-2-yl)pyridine

• Inchi： 1S/C10H13BrN2/c11-8-4-5-10(13-7-8)9-3-1-2-6-12-9/h4-5,7,9,12H,1-3,6H2
• InChI Key： KGDVRGKGCPYUMA-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C1CCCCN1

Computed Properties

• Exact Mass: 240.02621g/mol
• Monoisotopic Mass: 240.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9
• XLogP3: 1.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 5-Bromo-2-(piperidin-2-yl)pyridine

5-Bromo-2-(piperidin-2-yl)pyridine: A Comprehensive Overview

The compound 5-Bromo-2-(piperidin-2-yl)pyridine, also known by its CAS number 1270356-25-6, is a heterocyclic aromatic compound with significant potential in various fields of chemistry and pharmacology. This molecule combines the structural features of a pyridine ring, a piperidine moiety, and a bromine substituent, making it a versatile building block for further chemical modifications. Recent advancements in synthetic methodologies and computational modeling have enhanced our understanding of its properties and applications.

The synthesis of 5-Bromo-2-(piperidin-2-yl)pyridine typically involves multi-step reactions, often starting from readily available starting materials such as pyridine derivatives and brominating agents. The incorporation of the piperidine group introduces unique steric and electronic effects, which are critical for its reactivity in subsequent transformations. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound, ensuring its suitability for downstream applications.

In terms of chemical properties, 5-Bromo-2-(piperidin-2-yl)pyridine exhibits interesting electronic characteristics due to the conjugation between the pyridine ring and the piperidine group. This conjugation not only influences its UV-vis absorption but also plays a pivotal role in its photochemical stability. Recent studies have demonstrated that this compound can act as a photosensitizer in certain reactions, making it a valuable tool in photocatalysis.

The biological activity of 5-Bromo-2-(piperidin-2-yl)pyridine has been a focal point of recent research efforts. In vitro assays have shown that this compound exhibits moderate inhibitory effects on several enzymes, including kinases and proteases, suggesting its potential as a lead compound in drug discovery. Additionally, its ability to modulate cellular signaling pathways has been explored in cancer cell lines, with promising results indicating its role in anti-proliferative activities.

The application of computational chemistry techniques has further elucidated the molecular interactions of 5-Bromo-2-(piperidin-2-yl)pyridine. Quantum mechanical calculations have provided insights into its electronic structure, while molecular docking studies have revealed potential binding modes with target proteins. These findings underscore the importance of this compound as a scaffold for designing more potent bioactive molecules.

In conclusion, 5-Bromo-2-(piperidin-2-yl)pyridine represents a fascinating molecule with diverse applications across chemistry and biology. Its unique structure, coupled with recent advancements in synthetic and computational methods, positions it as a key player in future research endeavors. As ongoing studies continue to uncover new facets of its properties and utility, this compound is poised to make significant contributions to both academic and industrial settings.